Cas no 30727-14-1 (1-Ethylpyrrolidin-3-ol)

• Product Name: 1-Ethylpyrrolidin-3-ol
• CAS No: 30727-14-1
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD00003179
• CID: 88882
• PubChem ID: 98203
• Update Time: 2025-10-29

1-Ethylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Ethylpyrrolidin-3-ol
• Ethylpyrrolidinol
• 1-ethyl-3-pyrrolidino
• 3-Pyrrolidinol, 1-ethyl-
• 1-ETHYL-3-HYDROXYPYRROLIDINE
• N-Ethylpyrrolidin-3-ol (racemat)
• N-Ethyl-3-pyrrolidino
• 1-Ethyl-3-pyrrolidinol
• N-Ethyl-3-pyrrolidinol
• 1-Aethyl-pyrrolidin-3-ol
• 1-ethyl-pyrrolidin-3-ol
• 3-Hydroxy-1-aethyl-pyrrolidin
• 3-Pyrrolidinol,1-ethyl
• EINECS 250-310-7
• N-ethyl-3-hydroxypyrrolidine
• NSC 88610
• BRN 0102963
• NS00050874
• SY036930
• NSC88610
• DTXSID001314369
• EN300-1247678
• 30727-14-1
• WLN: T5NTJ A2 CQ
• 1-Ethyl-3-pyrrolidinol, 97%
• SCHEMBL347327
• 5-21-01-00016 (Beilstein Handbook Reference)
• MFCD00003179
• CS-W016601
• AMY31539
• NSC-88610
• Q-102887
• BCP11284
• J-018084
• E0425
• AKOS009156704
• FT-0638936
• F13254
• DB-027409

• MDL： MFCD00003179
• Inchi： 1S/C6H13NO/c1-2-7-4-3-6(8)5-7/h6,8H,2-5H2,1H3
• InChI Key： IDBNECMSCRAUNU-UHFFFAOYSA-N
• SMILES： OC1CCN(CC)C1

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.967 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 110°C/35mmHg(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.467(lit.)
• Solubility: Soluble (380 g/l) (25 º C),
• PSA: 23.47000
• LogP: 0.01080
• Solubility: Not determined

1-Ethylpyrrolidin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：UY5685500
• Hazardous Material Identification：
• Safety Term：S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Ethylpyrrolidin-3-ol

Comprehensive Guide to 1-Ethylpyrrolidin-3-ol (CAS No. 30727-14-1): Properties, Applications, and Market Insights

1-Ethylpyrrolidin-3-ol (CAS No. 30727-14-1) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemical synthesis. This nitrogen-containing heterocycle is gaining attention due to its unique structural properties and broad applicability. Researchers and industry professionals frequently search for terms like "1-Ethylpyrrolidin-3-ol synthesis", "CAS 30727-14-1 applications", and "pyrrolidine derivatives in drug discovery", reflecting growing interest in this compound.

The molecular structure of 1-Ethylpyrrolidin-3-ol features a pyrrolidine ring with an ethyl group at position 1 and a hydroxyl group at position 3, making it a valuable chiral building block. Its molecular formula C₆H₁₃NO and molecular weight of 115.17 g/mol contribute to its moderate polarity and water solubility. These physicochemical properties are particularly relevant for scientists investigating "polar pyrrolidine derivatives" or "water-soluble nitrogen heterocycles".

In pharmaceutical applications, 1-Ethylpyrrolidin-3-ol serves as a key intermediate for various active pharmaceutical ingredients (APIs). The compound's structural features align with current trends in drug discovery, particularly in the development of "CNS-targeting small molecules" and "neuropharmacological agents". Recent patent literature reveals its use in creating novel compounds with potential therapeutic effects, driving searches for "1-Ethylpyrrolidin-3-ol medicinal chemistry" and "pyrrolidine-based drug candidates".

The agrochemical industry utilizes 1-Ethylpyrrolidin-3-ol as a precursor for crop protection agents. Its structural motif appears in several modern pesticides and fungicides, particularly those targeting "systemic plant diseases" and "soil-borne pathogens". This application has sparked interest in queries like "pyrrolidine derivatives in agriculture" and "CAS 30727-14-1 agrochemical uses", especially among researchers developing next-generation sustainable crop solutions.

From a synthetic chemistry perspective, 1-Ethylpyrrolidin-3-ol offers multiple reactive sites for functionalization. The hydroxyl group permits easy derivatization through esterification or etherification, while the nitrogen atom can participate in various condensation reactions. These characteristics make it valuable for researchers investigating "heterocyclic compound modification" or "multi-step organic synthesis" strategies.

The global market for 1-Ethylpyrrolidin-3-ol has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical sectors. Market analysts note particular interest in "high-purity pyrrolidine derivatives" and "chiral building blocks", with manufacturers focusing on scalable synthesis methods to meet industrial needs. Current market trends align with searches for "1-Ethylpyrrolidin-3-ol suppliers" and "CAS 30727-14-1 price trends".

Quality control of 1-Ethylpyrrolidin-3-ol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 98%, with particular attention to residual solvents and related substances. These quality parameters are crucial for laboratories searching "analytical methods for pyrrolidine compounds" or "CAS 30727-14-1 purity standards".

Environmental and safety considerations for 1-Ethylpyrrolidin-3-ol follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage in cool, dry conditions away from strong oxidizers is recommended. This safety profile makes it preferable for researchers investigating "green chemistry alternatives" compared to more reactive nitrogen heterocycles.

Recent scientific literature highlights novel applications of 1-Ethylpyrrolidin-3-ol in material science, particularly as a precursor for functional polymers and coordination complexes. These emerging uses correlate with growing searches for "pyrrolidine-based materials" and "nitrogen-containing polymer precursors", indicating expanding interest beyond traditional applications.

The future outlook for 1-Ethylpyrrolidin-3-ol appears promising, with potential applications in battery electrolytes, catalytic systems, and specialty coatings. These development areas align with current industry trends toward "sustainable chemical solutions" and "multifunctional organic compounds", suggesting continued relevance in both research and industrial settings.